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Compound of Interest

Compound Name:
4-Chloro-1H-pyrrolo[2,3-

d]pyridazine

CAS No.: 23200-60-4

Cat. No.: B3254090

Get Quote

Executive Summary & Strategic Utility
4-Chloro-1H-pyrrolo[2,3-d]pyridazine represents a high-value pharmacophore, functioning as

a bioisostere to the widely utilized 7-azaindole (pyrrolo[2,3-b]pyridine) and 7-deazapurine

(pyrrolo[2,3-d]pyrimidine) scaffolds.[1] Its unique utility lies in the pyridazine ring (1,2-diazine),

which introduces a distinct hydrogen bond acceptor profile and lowers the pKa relative to its

isomers, often improving metabolic stability and solubility profiles in kinase inhibitor discovery

(e.g., JAK, VEGFR targets).

This guide details three core workflows:

Synthesis of the Chloro-Scaffold (Deoxychlorination).

C4-Functionalization via SNAr (Library generation).

C4-Carbon-Carbon Bond Formation (Suzuki-Miyaura Coupling).[1]
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Chemical Properties & Handling[1][2]
CAS: 23200-60-4[1][2]

MW: 153.57 g/mol [1][2]

Appearance: Off-white to pale yellow solid.[1]

Solubility: Soluble in DMSO, DMF, DMAc. Sparingly soluble in DCM/MeOH mixtures. Poorly

soluble in water.

Stability: Stable at -20°C. The C4-chloride is hydrolytically stable at neutral pH but

susceptible to hydrolysis under strong basic/acidic aqueous conditions at elevated

temperatures.[1]

Safety Warning: This compound is a potent electrophile.[1] The synthesis involves Phosphorus

Oxychloride (

), which reacts violently with water to release HCl and phosphoric acid. All reactions must be
performed in a fume hood.

Experimental Protocols
Protocol A: Deoxychlorination (Synthesis of the
Scaffold)
Objective: Conversion of 1H-pyrrolo[2,3-d]pyridazin-4(5H)-one to 4-Chloro-1H-pyrrolo[2,3-
d]pyridazine. Mechanism: Activation of the lactam tautomer by

followed by nucleophilic attack of chloride.

Materials:

Precursor: 1H-pyrrolo[2,3-d]pyridazin-4(5H)-one (CAS: 106984-91-2)[1]

Reagent: Phosphorus oxychloride (

, excess)

Solvent: Acetonitrile (MeCN) or Toluene (optional, can run neat)
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Base:

-Dimethylaniline (catalytic/stoichiometric)

Step-by-Step Methodology:

Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a

drying tube, suspend the starting lactam (1.0 equiv) in anhydrous

(10-15 volumes).

Expert Insight: For stubborn substrates, add 1.0 equiv of

-dimethylaniline. This acts as a proton scavenger and accelerates the formation of the
imidoyl chloride species.

Reaction: Heat the mixture to reflux (

oil bath) for 4–6 hours.

Monitoring: The suspension should clear to a homogeneous dark solution. Monitor by TLC

(10% MeOH in DCM). Aliquot workup: quench a drop in MeOH/NH3 before spotting to

observe the product (the chloride is stable enough for TLC).

Workup (Critical Step):

Cool the reaction to RT. Remove excess

under reduced pressure (rotary evaporator with a base trap).

Pour the thick residue slowly onto crushed ice/water with vigorous stirring. Maintain

temperature <10°C to prevent hydrolysis of the product.

Neutralize carefully with saturated

or

to pH ~8.
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Isolation: Extract with Ethyl Acetate (

).[3] Wash combined organics with brine, dry over

, and concentrate.[3]

Purification: Recrystallize from EtOH or flash chromatography (Hexane/EtOAc gradient).

Protocol B: Nucleophilic Aromatic Substitution (SNAr)
Objective: Introduction of amine motifs at C4 to generate kinase inhibitor libraries. Rationale:

The pyridazine ring is electron-deficient, making the C4-chloride highly reactive toward

nucleophiles without requiring transition metal catalysis.[1]

Materials:

Substrate: 4-Chloro-1H-pyrrolo[2,3-d]pyridazine[1][2][4]

Nucleophile: Primary or secondary amine (1.2 – 1.5 equiv)

Base: DIPEA (Hunig's base) or

(2.0 equiv)

Solvent: n-Butanol (n-BuOH), IPA, or DMF.[1]

Step-by-Step Methodology:

Reaction Assembly: Dissolve the chloro-scaffold (1.0 equiv) in n-BuOH (0.2 M

concentration). Add the amine (1.2 equiv) and DIPEA (2.0 equiv).

Thermal Activation:

Method A (Standard): Heat to

in a sealed tube for 12–16 hours.

Method B (Microwave - Recommended): Irradiate at

for 30–60 minutes.
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Expert Insight: If the N1-pyrrole nitrogen is unprotected, use a protic solvent like n-BuOH.

[1] The solvent assists in proton transfer and stabilizes the transition state. If N1 is

protected (e.g., with SEM, Boc, Tosyl), aprotic solvents like DMF or DMSO are superior.

Workup:

Evaporate the solvent.[5]

Triturate the residue with water to remove salts. The product often precipitates as a solid.

Filter and wash with cold ether.

If oil remains, extract with DCM and purify via silica gel chromatography (DCM/MeOH

95:5).

Protocol C: Suzuki-Miyaura Cross-Coupling
Objective: Installation of aryl/heteroaryl groups at C4. Challenge: The free N1-H can poison

Palladium catalysts. Solution: Use of a pre-catalyst system or protecting the N1 position (e.g.,

SEM, THP) prior to coupling is highly recommended for high yields.

Materials:

Substrate: 4-Chloro-1H-pyrrolo[2,3-d]pyridazine (Preferably N1-protected)[1]

Partner: Aryl Boronic Acid / Pinacol Ester (1.3 equiv)

Catalyst:

(5 mol%) or

/XPhos for difficult substrates.

Base:

(2M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step Methodology:
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Degassing: In a microwave vial, combine the substrate, boronic acid, and base solution in

Dioxane/Water. Sparge with Argon for 5 minutes.

Trustworthiness Check:[1] Oxygen is the enemy of this reaction. Ensure the solution is

thoroughly degassed to prevent homocoupling of the boronic acid.

Catalyst Addition: Add the Pd catalyst quickly under an Argon stream. Seal the vial

immediately.

Reaction: Heat to

for 2–4 hours (or microwave at

for 45 min).

Workup:

Filter through a Celite pad to remove Palladium black. Rinse with EtOAc.[3]

Wash filtrate with brine, dry, and concentrate.[3]

Purification: Flash chromatography. Note that pyridazine derivatives can be polar; use a

gradient up to 10% MeOH in DCM.

Reaction Workflow Visualization
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Caption: Synthetic workflow for the functionalization of the 4-chloro-1H-pyrrolo[2,3-
d]pyridazine scaffold, highlighting divergent pathways for library generation.

Data Summary & Troubleshooting
Parameter SNAr Protocol Suzuki Coupling

Primary Challenge
Low reactivity with sterically

hindered amines.[1]

Catalyst poisoning by free N1-

H.

Solvent Choice
n-BuOH (Protic solvents assist

rate).[1]

Dioxane/Water (Requires

biphasic system).

Temp. Range
100°C - 140°C (Microwave

preferred).[1]
80°C - 100°C.

Key By-product
Hydrolysis to starting lactam (if

wet).[1]

Protodeboronation of boronic

acid.

Expert Tip

Add 1 eq. of NaI to generate

transient Iodo-species for

faster kinetics.

Protect N1 with SEM or Boc

group before coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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